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Compound of Interest

Compound Name: Sofosbuvir impurity N

Cat. No.: B10799905

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sofosbuvir, a cornerstone in the treatment of chronic Hepatitis C, is a nucleotide analog

inhibitor of the hepatitis C virus (HCV) NS5B RNA-dependent RNA polymerase. The purity of

the active pharmaceutical ingredient (API) is paramount to its safety and efficacy. This technical

guide provides a comprehensive overview of Sofosbuvir impurity N, a known process-related

impurity, focusing on its identification, analytical methodologies for its detection, and the

underlying principles of its formation and control.

Identification and Characterization of Sofosbuvir
Impurity N
Sofosbuvir impurity N is a diastereoisomer of Sofosbuvir. Its formation is intrinsically linked to

the stereoselective synthesis of the Sofosbuvir molecule.
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Parameter Information

Chemical Name

Methyl ((S)-(((2R,3R,4R,5R)-5-(2,4-dioxo-3,4-

dihydropyrimidin-1(2H)-yl)-4-fluoro-3-hydroxy-4-

methyltetrahydrofuran-2-yl)methoxy)

(phenoxy)phosphoryl)-L-alaninate

CAS Number 1394157-34-6

Molecular Formula C20H25FN3O9P

Molecular Weight 501.4 g/mol

Synonyms Methoxy Sofosbuvir Impurity

Nature of Impurity Process-related impurity (diastereomer)

Formation Pathway of Sofosbuvir Impurity N
The synthesis of Sofosbuvir involves the creation of a chiral phosphorus center, leading to the

potential for diastereomers. The desired diastereomer is the (S)-isomer at the phosphorus

atom. Sofosbuvir impurity N is the corresponding (R)-isomer. The formation of this impurity is

a critical aspect of the stereoselective synthesis process. The control of the reaction conditions

during the phosphoramidate coupling step is crucial to minimize the formation of the undesired

diastereomer.
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Stereoselective Synthesis of Sofosbuvir

Protected Nucleoside

Coupling Reaction

Phosphoramidate Reagent (Chiral)

Diastereomeric Mixture Purification

Sofosbuvir (Desired Diastereomer)

Sofosbuvir Impurity N (Undesired Diastereomer)Separation

Analytical Workflow for Sofosbuvir Impurity N

Sample Preparation

HPLC Analysis

Data Acquisition

Peak Identification

Compare with Reference Standard

Quantification

Report

Compare with Specification
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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